ethyl 2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetate

• IUPAC Name: ethyl 2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetate
• InChI: InChI=1S/C15H15N3O3/c1-3-20-14(19)9-18-12-7-5-4-6-11(12)8-13(18)15-17-16-10(2)21-15/h4-8H,3,9H2,1-2H3
• InChI Key: JUOTWIJKRJIVHQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2C=C1C3=NN=C(O3)C
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

Ethyl 2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetate, also known as EOMI, is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. EOMI is a heterocyclic compound that contains both an indole and an oxadiazole ring. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Routes : Ethyl (5-cyanomethyl-1,3,4-oxadiazol-2-yl)acetate, related to the target compound, is synthesized through condensation reactions and has shown reactivity towards a variety of electrophilic reagents (Elnagdi et al., 1988).
• Crystal Structure Analysis : Research involving compounds with oxadiazole structures has been conducted to understand their crystal structures, which is crucial for potential applications in material science and drug design (Li et al., 2015).

Synthesis of Derivatives and Biological Activities

• Derivative Synthesis : Ethyl (l//-tetrazol-5-yl)acetate has been used to synthesize aryloxadiazolylacetic acids, indicating the potential of related compounds in synthesizing biologically active derivatives (Janda, 2001).
• Antibacterial Activity : Studies have synthesized novel compounds from ethyl 2-(1H-imidazol-1-yl)acetate, demonstrating significant antibacterial activity against common pathogenic bacteria, highlighting the potential therapeutic applications of related compounds (Al-badrany et al., 2019).

Chemical Reactions and Mechanisms

• Regioselective Reactions : Ethyl 2-(2-oxo-2,3-dihydro-3H-indol-3-ylidene)acetates have shown potential in regioselective addition reactions, which is significant for chemical synthesis involving precision and specificity (Koz’minykh et al., 2006).
• Synthesis of Novel Compounds : Research demonstrates the synthesis of novel compounds involving ethyl 2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate, which may offer insights into the synthesis of related compounds for various applications (Nassiri & Milani, 2020).